6-Oxa-2-azaspiro[3.5]nonan-1-one

• IUPAC Name: 6-oxa-2-azaspiro[3.5]nonan-3-one
• InChI: InChI=1S/C7H11NO2/c9-6-7(4-8-6)2-1-3-10-5-7/h1-5H2,(H,8,9)
• InChI Key: OWUAAJPDYLEQLJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CNC2=O)COC1
• Molecular Formula: C7H11NO2
• Molecular Weight: 141.17 g/mol

Description

6-Oxa-2-azaspiro[3.5]nonan-1-one is a chemical compound with the CAS Number: 2137544-99-9. It has a molecular weight of 141.17 and its IUPAC name is 6-oxa-2-azaspiro[3.5]nonan-1-one.

Molecular Structure Analysis

The InChI code for 6-Oxa-2-azaspiro[3.5]nonan-1-one is 1S/C7H11NO2/c9-6-7(4-8-6)2-1-3-10-5-7/h1-5H2,(H,8,9). This indicates the molecular structure of the compound.

It is stored at a temperature of 4 degrees Celsius. More detailed physical and chemical properties like melting point, boiling point, and density were not found in the available sources.

Scientific Research Applications

Pharmacological Properties and Therapeutic Efficacy

Research on compounds like Oxaprozin, a non-steroidal anti-inflammatory drug, showcases the pharmacodynamic and pharmacokinetic properties significant for treating rheumatic and inflammatory conditions. Oxaprozin's effectiveness and tolerability are comparable to other NSAIDs, with fewer gastrointestinal side effects, highlighting the therapeutic potential of structurally related compounds (Todd & Brogden, 1986).

Synthetic Approaches and Biological Significance

Oxazolone moieties, similar in structural complexity to the compound , have diverse pharmacological activities, including antimicrobial and anti-inflammatory effects. Their synthesis routes and biological significance provide a foundation for exploring the scientific applications of structurally complex heterocyclic compounds (Kushwaha & Kushwaha, 2021).

Neuroprotective Applications

The review on Oxaliplatin-Induced Peripheral Neurotoxicity (OXAIPN) illustrates the urgent need for identifying biomarkers and therapeutic strategies to mitigate side effects of chemotherapy, suggesting a research avenue for compounds with potential neuroprotective properties (Velasco et al., 2021).

Antimicrobial Resistance

Studies on treatment strategies for infections caused by antibiotic-resistant bacteria, such as OXA-48-like and NDM producing Klebsiella pneumoniae, emphasize the importance of discovering new compounds with antimicrobial properties to address the challenge of resistance (Isler et al., 2022).

Antioxidant Activity and Health Benefits

The investigation of antioxidant enzyme expression to protect against NSAID-induced oxidative damage in the gastrointestinal mucosa reveals the potential health benefits of compounds with antioxidant properties, highlighting an area of research for compounds like "6-Oxa-2-azaspiro[3.5]nonan-1-one" (Cheng, Lu, & Yen, 2017).

Safety and Hazards

The safety information available indicates that 6-Oxa-2-azaspiro[3.5]nonan-1-one is a compound that requires careful handling. It has been assigned the GHS07 pictogram and the signal word "Warning". Hazard statements include H315, H319, and H335, which correspond to skin irritation, eye irritation, and respiratory irritation, respectively. Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eyes, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, and removing all sources of ignition.